Cas no 4341-15-5 (3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazinan-2-one)

• Product Name: 3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazinan-2-one
• CAS No: 4341-15-5
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 1515731
• PubChem ID: 9568089
• Update Time: 2025-04-21

3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazinan-2-one
• Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy [Polish]
• 3-(5-nitro-furan-2-ylmethyleneamino)-[1,3]oxazinan-2-one
• BRN 0334150
• 2-Semicarbazidoacetic acid, 1-(5-nitrofurfurylidene)-, propyl ester
• LS-144910
• Hydantoic acid, 3-(5-nitrofurfurylideneamino)-, propyl ester
• 3-(5-nitro-furfurylidenamino)-hydantoic acid propyl ester
• Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy
• N-(5-Nitro-2-furfuryliden)-3-amino-3,4,5,6-tetrahydro-1,3-oxazin-2-on
• 3-(5-nitro-furfurylidenamino)-tetrahydro-[1,3]oxazin-2-one
• 3-(5-Nitro-furfurylidenamino)-hydantoinsaeure-propylester
• 3-(5-Nitro-furfurylidenamino)-tetrahydro-[1,3]oxazin-2-on
• Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy [Polish]; 3-(5-nitro-furan-2-ylmethyleneamino)-[1,3]oxazinan-2-one; BRN 0334150; 2-Semicarbazidoacetic acid, 1-(5-nitrofurfurylidene)-, propyl ester; LS-144910; Hydantoic acid, 3-(5-nitrofurfurylideneamino)-, propyl ester; 3-(5-nitro-furfurylidenamino)-hydantoic acid propyl ester; Ester n-propylowy kwas N-(5-nitro-2-furfurylideno)-2-semikarbazydooctowy; N-(5-Nitro-
• NSC6480
• NSC-6480
• 3-(((5-Nitrofuran-2-yl)methylene)amino)-1,3-oxazinan-2-one
• 4341-15-5

• Inchi： 1S/C9H9N3O5/c13-9-11(4-1-5-16-9)10-6-7-2-3-8(17-7)12(14)15/h2-3,6H,1,4-5H2/b10-6+
• InChI Key： NOZLWTTVYNQLNJ-UXBLZVDNSA-N
• SMILES： O1C(N(CCC1)/N=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 239.05427
• Monoisotopic Mass: 239.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.18
• LogP: 1.82510